Cas no 132922-82-8 (4H-Naphtho[2,3-b]pyran-4-one,6-(b-D-glucopyranosyloxy)-5-hydroxy-8-methoxy-2,9-dimethyl-)

• Product Name: 4H-Naphtho[2,3-b]pyran-4-one,6-(b-D-glucopyranosyloxy)-5-hydroxy-8-methoxy-2,9-dimethyl-
• CAS No: 132922-82-8
• MF: C₂₂H₂₄O₁₀
• MW: 448.419967651367
• CID: 189411
• PubChem ID: 3035618
• Update Time: 2025-04-19

4H-Naphtho[2,3-b]pyran-4-one,6-(b-D-glucopyranosyloxy)-5-hydroxy-8-methoxy-2,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Naphtho[2,3-b]pyran-4-one,6-(b-D-glucopyranosyloxy)-5-hydroxy-8-methoxy-2,9-dimethyl-
• 5-hydroxy-8-methoxy-2,9-dimethyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzo[g]chromen-4-one
• quinquangulin-6-glucoside
• 4H-Naphtho(2,3-b)pyran-4-one, 6-(beta-D-glucopyranosyloxy)-5-hydroxy-8-ethoxy-2,7-dimethyl-
• 5-hydroxy-8-methoxy-2,9-dimethyl-4-oxo-4H-benzo[g]chromen-6-yl beta-D-glucopyranoside
• Qqg-GP
• 132922-82-8
• DTXSID70157858
• (-)-Quinquangulin 6-O-beta-D-glucopyranoside

• Inchi： 1S/C22H24O10/c1-8-4-11(24)17-13(30-8)5-10-9(2)12(29-3)6-14(16(10)19(17)26)31-22-21(28)20(27)18(25)15(7-23)32-22/h4-6,15,18,20-23,25-28H,7H2,1-3H3/t15-,18-,20+,21-,22-/m1/s1
• InChI Key： LMHFPNXXSGHPCH-BZGGIJSCSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=C(C)C2=CC3=C(C(C=C(C)O3)=O)C(=C12)O)OC

Computed Properties

• Exact Mass: 448.13692
• Monoisotopic Mass: 448.136947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155
• XLogP3: 1.5

Experimental Properties

• Density: 1.52
• Boiling Point: 735°C at 760 mmHg
• Flash Point: 257.3°C
• Refractive Index: 1.679
• PSA: 155.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranone glycosides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones Naphthopyranone glycosides